2-[2-(Difluoromethoxy)phenyl]ethan-1-amine

• IUPAC Name: 2-[2-(difluoromethoxy)phenyl]ethanamine
• InChI: InChI=1S/C9H11F2NO/c10-9(11)13-8-4-2-1-3-7(8)5-6-12/h1-4,9H,5-6,12H2
• InChI Key: OXRNGPWAFSPUEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCN)OC(F)F
• Molecular Formula: C9H11F2NO
• DSSTOX Substance ID: DTXSID30617024
• Molecular Weight: 187.19 g/mol
• CAS RN: 771571-67-6

Description

“2-[2-(Difluoromethoxy)phenyl]ethan-1-amine” is a chemical compound with the CAS Number: 771571-67-6. It has a molecular weight of 187.19. The compound is also known as DF-MPO-EDA.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H11F2NO/c10-9(11)13-8-4-2-1-3-7(8)5-6-12/h1-4,9H,5-6,12H2. This indicates that the compound has a difluoromethoxy group attached to a phenyl ring, which is further connected to an ethan-1-amine group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 187.19. It is a liquid at room temperature and should be stored at temperatures below -10°C.

Scientific Research Applications

Catalytic Applications in Organic Synthesis

One study explores the use of trifluoromethyl-substituted phenylboronic acid as a catalyst for dehydrative amidation between carboxylic acids and amines. This reaction is crucial for peptide synthesis, indicating the potential use of related amines in catalyzing organic synthesis processes (Ke Wang, Yanhui Lu, & K. Ishihara, 2018).

Advanced Material Development

Research on organosoluble, low-colored fluorinated polyimides incorporating amines, such as 2-[2-(Difluoromethoxy)phenyl]ethan-1-amine, demonstrates their applicability in creating materials with low dielectric constants and high thermal stability. Such materials are valuable for electronic and optical applications, offering insights into the use of difluoromethoxy-phenyl-ethanamine derivatives in material science (C. Chung, Tuan-Wen Tzu, & S. Hsiao, 2006).

Environmental Applications

A study on ethylene and phenylene bridged polysilsesquioxanes functionalized with amine groups highlights the potential environmental application of similar amines in adsorbing volatile organic compounds. These findings suggest that derivatives of 2-[2-(Difluoromethoxy)phenyl]ethan-1-amine could be explored for environmental cleanup and filtration technologies (A. Da̧browski et al., 2007).

Chemical Modification and Synthesis

Another study presents a conceptually new method for transforming alcohols into amines, showcasing the versatility of amines in chemical synthesis. This highlights the potential for using 2-[2-(Difluoromethoxy)phenyl]ethan-1-amine in innovative synthetic pathways, further expanding its applicability in creating complex organic molecules (V. Gasparik, V. Dalla, & B. Decroix, 2002).

Pharmacological and Biological Research

Exploration of difluoromethyl groups as lipophilic hydrogen bond donors in the design of new drugs points to the pharmacological relevance of similar compounds. This research into difluoromethyl bioisosteres, such as 2-[2-(Difluoromethoxy)phenyl]ethan-1-amine, could contribute to the development of novel therapeutic agents with optimized properties (Y. Zafrani et al., 2017).

Safety and Hazards

The compound is classified as dangerous with the signal word "Danger". It has hazard statements H302, H315, H318, H335 indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling.